2-methyl-3,4-dihydro-2H-thieno[2,3-e][1,2]thiazin-4-ol 1,1-dioxide

• IUPAC Name: 2-methyl-1,1-dioxo-3,4-dihydrothieno[2,3-e]thiazin-4-ol
• InChI: InChI=1S/C7H9NO3S2/c1-8-4-5(9)7-6(2-3-12-7)13(8,10)11/h2-3,5,9H,4H2,1H3
• InChI Key: ZGUQGHZTQDUGBD-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(C2=C(S1(=O)=O)C=CS2)O
• Molecular Formula: C7H9NO3S2
• Molecular Weight: 219.3 g/mol

Description

2-Methyl-3,4-dihydro-2H-thieno[2,3-e][1,2]thiazin-4-ol 1,1-dioxide (MDT) is a heterocyclic compound that is found in several plant species, including the common garden plant, the daisy. MDT is a naturally occurring compound that has a wide range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. MDT has been studied for its potential therapeutic applications in the treatment of a variety of diseases, including cancer, diabetes, and cardiovascular disease.

Scientific Research Applications

Synthesis and Biological Activity

• Facile Synthesis of Novel Biologically Active Derivatives : A series of biologically active derivatives, including 4-hydroxy-N'-(benzylidene)-2H-benzo[e][1,2]thiazine-3-carbohydrazide 1,1-dioxides, were synthesized. These compounds were evaluated for their antibacterial and DPPH radical scavenging activities, indicating potential applications in medicinal chemistry (Zia-ur-Rehman et al., 2009).

Chemical Synthesis and Applications

• Regioselective Synthesis of Thiophene Fused Sultam Derivatives : Efficient regioselective synthesis of 4-iodo-2,3-disubstituted-2H-thieno[3,2-e][1,2]thiazine-1,1-dioxide derivatives was achieved. These derivatives were further used for Suzuki and Heck coupling, as well as for the synthesis of various thieno-sultam linked with triazole, demonstrating their versatility in synthetic chemistry (Barange et al., 2014).

Potential Psychotropic Applications

• Synthesis of Potential Psychotropic Drugs : A range of 2-substituted 2H-thieno[3,4-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxides and related compounds were synthesized as potential psychotropic agents. This research highlights the compound's potential applications in developing new treatments for mental health disorders (Vega et al., 2005).

Pharmaceutical Research

• Synthesis of Monoamine Oxidase Inhibitors : Novel series of 1-benzyl-4-(benzylidenehydrazono)-3,4-dihydro-1H-benzo[c] [1,2]thiazine 2,2-dioxides were synthesized and evaluated as inhibitors of monoamine oxidases, indicating their potential application in treating disorders related to monoamine neurotransmitters (Ahmad et al., 2018).

Cancer Research

• Inhibition of MCF-7 Breast Cancer Cells : 2,3-Diarylated 2H-benzo[e][1,2]thiazine 1,1-dioxides and their derivatives were synthesized and assessed for inhibitory activity against MCF-7 breast cancer cells. This study provides insights into the potential application of these compounds in cancer treatment (Shan et al., 2011).

Antimicrobial Activity

• Anti-microbial Properties : Novel 1-(6-nitro-2H-benzo[b][1,4]thiazine-3(4H)-ylidene)hydrazine-1,1-dioxide derivatives were synthesized and demonstrated potent antimicrobial activity, indicating their potential use in developing new antimicrobial agents (Maheshwari & Goyal, 2016).